Cas no 2228918-72-5 (2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine
• CAS No: 2228918-72-5
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6097947
• PubChem ID: 165861456
• Update Time: 2025-07-25

2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine
• [2-(2-fluoro-6-nitrophenyl)propan-2-yl](methyl)amine
• 2228918-72-5
• EN300-1824191

• Inchi： 1S/C10H13FN2O2/c1-10(2,12-3)9-7(11)5-4-6-8(9)13(14)15/h4-6,12H,1-3H3
• InChI Key： DZSFHFNSZRLEBS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)(C)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine

Comprehensive Overview of 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine (CAS No. 2228918-72-5)

2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine (CAS No. 2228918-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro and nitro substituent on the phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

The compound's CAS number 2228918-72-5 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, characterized by a propan-2-yl(methyl)amine moiety, offers versatility in chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and green chemistry, where efficient synthesis and minimal environmental impact are prioritized.

In recent years, the demand for fluoro-nitro aromatic compounds like 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine has surged due to their role in high-throughput screening and fragment-based drug design. These methodologies are pivotal in addressing global health challenges, such as antimicrobial resistance and neurodegenerative diseases. The compound's electron-withdrawing groups enhance its reactivity, making it a preferred choice for cross-coupling reactions and catalysis studies.

From an industrial perspective, CAS 2228918-72-5 is synthesized under controlled conditions to ensure high purity and yield. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to verify its structural integrity. The compound's stability under various pH conditions further underscores its utility in formulation development, a key focus area for pharmaceutical innovators.

Environmental and safety considerations are integral to the handling of 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine. While it is not classified as hazardous under standard regulations, proper storage in anhydrous environments and adherence to Good Laboratory Practices (GLP) are recommended. These precautions align with the broader industry shift toward sustainable chemistry and responsible sourcing.

The scientific community continues to investigate the structure-activity relationships (SAR) of 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine, particularly its interactions with biological targets. Computational modeling and in silico studies have revealed promising binding affinities, fueling interest in its potential as a lead compound. Such findings are frequently discussed in peer-reviewed journals and open-access databases, reflecting the compound's relevance in contemporary research.

In summary, 2-(2-fluoro-6-nitrophenyl)propan-2-yl(methyl)amine (CAS No. 2228918-72-5) exemplifies the intersection of chemical innovation and applied science. Its multifaceted applications, coupled with rigorous safety protocols, position it as a cornerstone in modern synthetic chemistry. As research evolves, this compound is poised to play a pivotal role in addressing unmet medical and agricultural needs.